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For Researchers, Scientists, and Drug Development Professionals

Introduction to (2S,3R)-DEPMPO-Biotin: A Powerful
Tool for Detecting Macromolecular Radicals

(2S,3R)-DEPMPO-Biotin is a state-of-the-art spin trapping agent designed for the detection
and analysis of macromolecule free radicals in biological systems, including tissue samples.[1]
[2] This molecule combines the highly stable DEPMPO (5-(Diethoxyphosphoryl)-5-methyl-1-
pyrroline N-oxide) spin trap with a biotin moiety. This dual functionality allows for the initial
capture of transient free radicals on proteins, lipids, and DNA, forming a stable nitrone adduct.
The biotin tag then enables highly sensitive detection and visualization of these adducts using
avidin or streptavidin-based techniques.[2][3]

The immuno-spin trapping (IST) technique, particularly with biotinylated probes like (2S,3R)-
DEPMPO-Biotin, offers a significant advantage over traditional methods for free radical
detection, such as electron spin resonance (ESR), by providing spatial distribution information
within tissues and significantly higher sensitivity.[4] This makes it an invaluable tool for
investigating the role of oxidative stress in a wide range of pathological conditions, including
neurodegenerative diseases, cardiovascular disorders, and sepsis.[4][5]
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Key Signaling Pathways in Oxidative Stress

The generation of macromolecular radicals is a key event in cellular damage and the
dysregulation of signaling pathways associated with oxidative stress. (2S,3R)-DEPMPO-Biotin
can be employed to study the impact of free radicals on these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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